Cas no 1443350-96-6 (Methyl 3-iso-propoxybenzoylformate)

• Product Name: Methyl 3-iso-propoxybenzoylformate
• CAS No: 1443350-96-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD11617611
• CID: 5170420
• Update Time: 2026-03-04

Methyl 3-iso-propoxybenzoylformate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iso-propoxybenzoylformate

• MDL： MFCD11617611
• Inchi： 1S/C12H14O4/c1-8(2)16-10-6-4-5-9(7-10)11(13)12(14)15-3/h4-8H,1-3H3
• InChI Key： UCNKSAYYBFUHBI-UHFFFAOYSA-N
• SMILES： C(C(=O)C1=CC=CC(OC(C)C)=C1)(OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Additional information on Methyl 3-iso-propoxybenzoylformate

Methyl 3-iso-propoxybenzoylformate (CAS No. 1443350-96-6): A Comprehensive Overview in Modern Chemical Biology

Methyl 3-iso-propoxybenzoylformate (CAS No. 1443350-96-6) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, characterized by its ester and ether functionalities, represents a fascinating intersection of synthetic chemistry and biological activity. Its molecular structure, featuring a benzoyl group linked to a formate ester and an iso-propoxy substituent, makes it a versatile intermediate in the synthesis of more complex molecules.

The Methyl 3-iso-propoxybenzoylformate molecule exhibits notable stability under various conditions, which is a critical factor in its utility as a building block in pharmaceutical and agrochemical research. The presence of the iso-propoxy group not only influences the electronic properties of the benzene ring but also introduces flexibility, allowing for diverse chemical modifications. This characteristic has made it a valuable candidate for exploring novel synthetic pathways and functional derivatives.

In recent years, the compound has been extensively studied for its role in the development of bioactive molecules. Researchers have leveraged its structural framework to design inhibitors targeting specific enzymatic pathways relevant to diseases such as cancer and inflammation. The benzoyl formate moiety, in particular, has been shown to interact with biological targets in a manner that modulates their activity. This has opened up new avenues for drug discovery, where Methyl 3-iso-propoxybenzoylformate serves as a key precursor.

One of the most compelling aspects of Methyl 3-iso-propoxybenzoylformate is its role in combinatorial chemistry and high-throughput screening (HTS) applications. Its ability to undergo selective reactions with various nucleophiles allows researchers to rapidly generate libraries of derivatives with tailored properties. These libraries are then screened for biological activity, enabling the identification of lead compounds with potent effects. The efficiency and scalability of this approach have made it an indispensable tool in modern drug discovery pipelines.

The synthesis of Methyl 3-iso-propoxybenzoylformate itself is an elegant example of organic synthesis expertise. The process typically involves multi-step reactions starting from readily available aromatic precursors. The introduction of the iso-propoxy group requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have further refined these processes, making them more sustainable and cost-effective.

The compound's potential extends beyond pharmaceutical applications. In agrochemical research, derivatives of Methyl 3-iso-propoxybenzoylformate have been explored as intermediates for developing novel pesticides and herbicides. The ability to modify its structure allows for the creation of compounds that exhibit specific biological activities against pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices.

In academic research, Methyl 3-iso-propoxybenzoylformate has been used as a model system to study reaction mechanisms and develop new synthetic methodologies. Its versatility makes it an ideal candidate for exploring different catalytic systems and reaction conditions. Such studies contribute not only to the advancement of synthetic chemistry but also provide insights that can be applied to other areas of chemical research.

The safety profile of Methyl 3-iso-propoxybenzoylformate is another important consideration. While it is not classified as hazardous under standard laboratory conditions, appropriate handling procedures must be followed to ensure safe usage. Storage should be in a cool, dry place away from direct sunlight, and personal protective equipment (PPE) such as gloves and safety goggles is recommended when handling the compound.

The future prospects for Methyl 3-iso-propoxybenzoylformate are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Innovations in computational chemistry are also expected to play a significant role in designing new derivatives with enhanced properties. As our understanding of molecular interactions deepens, so too will the utility of this versatile compound.

In conclusion, Methyl 3-iso-propoxybenzoylformate (CAS No. 1443350-96-6) stands as a testament to the ingenuity of modern chemical biology research. Its unique structure and functional properties make it an invaluable tool for developing new bioactive molecules across various fields. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of scientific innovation.